Cas no 1448034-66-9 (methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448034-66-9
• MF: C₁₈H₁₈FN₃O₃
• MW: 343.352227687836
• CID: 6177367
• PubChem ID: 71779308
• Update Time: 2025-10-28

methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[(2-fluorophenyl)carbamoylamino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• F2416-1158
• 1448034-66-9
• methyl 7-(3-(2-fluorophenyl)ureido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• AKOS024647307
• methyl 7-{[(2-fluorophenyl)carbamoyl]amino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H18FN3O3/c1-25-18(24)22-9-8-12-6-7-14(10-13(12)11-22)20-17(23)21-16-5-3-2-4-15(16)19/h2-7,10H,8-9,11H2,1H3,(H2,20,21,23)
• InChI Key： UAQPLBGXBDKZAD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NC1C=CC2=C(C=1)CN(C(=O)OC)CC2)=O

Computed Properties

• Exact Mass: 343.13321961g/mol
• Monoisotopic Mass: 343.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448034-66-9) is a complex organic compound with a unique structure that combines elements of isoquinoline derivatives and fluorinated aromatic systems. This compound has garnered attention in recent years due to its potential applications in various fields, including drug discovery and materials science. The molecule's structure features a tetrahydroisoquinoline backbone with a methyl ester group at the 2-position and a fluoro-substituted phenyl carbamoyl amino group at the 7-position. These structural elements contribute to its intriguing chemical properties and reactivity.

The synthesis of methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Researchers have optimized these processes to achieve high yields and purity levels. The compound's stability under various conditions has been extensively studied, making it a valuable substrate for further functionalization in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its isoquinoline core is known for its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). The incorporation of the fluoro-substituted phenyl group enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability. These attributes make it an attractive candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for use in nanotechnology and sensor development. The compound's unique electronic properties make it a potential candidate for organic electronics and optoelectronic devices.

From an environmental perspective, the compound's biodegradation pathways have been investigated to assess its eco-friendliness. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, methyl 7-{(2-fluorophenyl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448034-66-9) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.